Cas no 1000527-68-3 (2-[2-fluoro-6-(trifluoromethyl)phenyl]ethanol)

2-[2-fluoro-6-(trifluoromethyl)phenyl]ethanol structure
1000527-68-3 structure
Product Name:2-[2-fluoro-6-(trifluoromethyl)phenyl]ethanol
CAS No:1000527-68-3
MF:C9H8F4O
MW:208.152836799622
CID:1124806
PubChem ID:53403534
Update Time:2025-04-20

2-[2-fluoro-6-(trifluoromethyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[2-Fluoro-6-(trifluoromethyl)phenyl]ethanol
    • 2-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol
    • 2-[2-Fluoro-6-(trifluoromethyl)phenyl]ethan-1-ol
    • DTXSID90695186
    • 1000527-68-3
    • 2-(2-Fluoro-6-(trifluoromethyl)phenyl)ethan-1-ol
    • Benzeneethanol, 2-fluoro-6-(trifluoromethyl)-
    • 2-[2-fluoro-6-(trifluoromethyl)phenyl]ethanol
    • MDL: MFCD09926249
    • Inchi: 1S/C9H8F4O/c10-8-3-1-2-7(9(11,12)13)6(8)4-5-14/h1-3,14H,4-5H2
    • InChI Key: JJSXYZZJEBJEPI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(F)(F)F)=C1CCO

Computed Properties

  • Exact Mass: 208.05112752g/mol
  • Monoisotopic Mass: 208.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų
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